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Compound of Interest

Compound Name: GSK-923295

Cat. No.: B607873 Get Quote

GSK-923295 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability, storage, and handling of GSK-
923295.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for GSK-923295 powder?

A1: For long-term stability, GSK-923295 in its solid (powder) form should be stored at -20°C.[1]

[2][3][4][5] Some suppliers suggest that storage at 4°C is also acceptable for shorter periods.[2]

[6]

Q2: How should I store GSK-923295 after dissolving it in a solvent?

A2: Once dissolved, it is crucial to aliquot the GSK-923295 solution and store it at -80°C to

prevent degradation from repeated freeze-thaw cycles.[6] Storage at -20°C is also an option,

but for a shorter duration.[2][6]

Q3: What is the shelf-life of GSK-923295 under different storage conditions?

A3: The stability of GSK-923295 varies depending on its form and storage temperature. The

following table summarizes the recommended storage durations.

Q4: In which solvents is GSK-923295 soluble?
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A4: GSK-923295 is soluble in DMSO.[3][4][5][6][7][8] It is insoluble in water.[4][8] For in vivo

experiments, a common vehicle is a mixture of N,N-dimethylacetamide (DMA) and Cremophor.

[9]

Q5: What is the mechanism of action of GSK-923295?

A5: GSK-923295 is a potent and specific allosteric inhibitor of the centromere-associated

protein-E (CENP-E) kinesin motor ATPase activity.[2][6][7][10][11] It functions by stabilizing the

interaction of the CENP-E motor domain with microtubules, which inhibits the release of

inorganic phosphate.[6][12] This leads to a failure in metaphase chromosome alignment,

inducing mitotic arrest and subsequent apoptosis (cell death).[1][9][10][12]

Troubleshooting Guides
Issue 1: Difficulty dissolving GSK-923295 powder.

Possible Cause: GSK-923295 may require assistance to fully dissolve, especially at higher

concentrations.

Solution: To aid dissolution, you can warm the solution tube at 37°C for approximately 10

minutes or use an ultrasonic bath for a short period.[4] It is also critical to use fresh,

anhydrous DMSO, as absorbed moisture can significantly reduce the solubility of the

compound.[6][8]

Issue 2: Inconsistent experimental results.

Possible Cause 1: Compound degradation. Improper storage or repeated freeze-thaw cycles

of stock solutions can lead to the degradation of GSK-923295.

Solution 1: Always aliquot stock solutions into single-use volumes and store them at -80°C to

maintain stability.[6] Avoid using a solution that has been repeatedly frozen and thawed.

Possible Cause 2: Cellular Efflux. Some cell lines may actively pump the compound out,

reducing its effective intracellular concentration.

Solution 2: While not directly reported for GSK-923295, if efflux is suspected, co-incubation

with an efflux pump inhibitor might be considered, though this would need to be validated for
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your specific cell line.

Data Presentation
Table 1: Recommended Storage Conditions and Stability

Form
Storage
Temperature

Recommended
Duration

Citations

Solid (Powder) -20°C Up to 3 years [1][2][6]

4°C Up to 2 years [2][6]

In Solvent (DMSO) -80°C 6 months [2][6]

-20°C 1 to 6 months [2][6]

Table 2: Solubility of GSK-923295

Solvent Concentration Notes Citations

DMSO
≥29.6 mg/mL to 100

mg/mL

Use of fresh,

anhydrous DMSO is

recommended.[6][8]

Warming or sonication

can aid dissolution.[4]

[3][4][6][8]

Ethanol ≥14.87 mg/mL Requires sonication. [4]

Water Insoluble [4][8]

Experimental Protocols
Protocol 1: Preparation of a 10 mM GSK-923295 Stock Solution in DMSO

Calculate Required Mass: The molecular weight of GSK-923295 is 592.13 g/mol .[1][7] To

prepare 1 mL of a 10 mM stock solution, you will need 5.92 mg of GSK-923295 powder.
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Dissolution: Add the calculated mass of GSK-923295 to a sterile microcentrifuge tube. Add 1

mL of fresh, anhydrous DMSO.

Aid Dissolution (if necessary): Vortex the tube thoroughly. If the compound does not fully

dissolve, warm the tube at 37°C for 10 minutes or place it in an ultrasonic bath for a few

minutes until the solution is clear.[4]

Storage: Aliquot the stock solution into single-use volumes in sterile cryovials. Store the

aliquots at -80°C.[6]
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Experimental Workflow: GSK-923295 Stock Preparation and Use

Stock Solution Preparation

Storage

Experimental Use
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Caption: Workflow for preparing and using GSK-923295 solutions.
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GSK-923295 Mechanism of Action
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Caption: Simplified signaling pathway of GSK-923295's action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b607873?utm_src=pdf-custom-synthesis
https://www.bio-gems.com/gsk923295.html
https://www.probechem.com/products_GSK923295.html
https://www.raybiotech.com/gsk-923295-331-10549
https://www.apexbt.com/gsk-923295.html
https://www.creative-enzymes.com/downpdf.php?pid=3968
https://www.medchemexpress.com/GSK-923295.html
https://www.axonmedchem.com/3852-gsk923295
https://www.selleckchem.com/products/gsk923295.html
https://www.pnas.org/doi/10.1073/pnas.0915068107
https://go.drugbank.com/drugs/DB06097
https://pmc.ncbi.nlm.nih.gov/articles/PMC4007900/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4007900/
https://aacrjournals.org/cancerres/article/67/9_Supplement/3179/539658/Detailed-biochemical-analysis-of-the-CENP-E
https://www.benchchem.com/product/b607873#gsk-923295-stability-and-storage-conditions
https://www.benchchem.com/product/b607873#gsk-923295-stability-and-storage-conditions
https://www.benchchem.com/product/b607873#gsk-923295-stability-and-storage-conditions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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